Cas no 524040-12-8 (3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline)

• Product Name: 3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline
• CAS No: 524040-12-8
• MF: C₈H₉N₅O
• MW: 191.189960241318
• MDL: MFCD03408811
• CID: 1079494
• PubChem ID: 778173
• Update Time: 2025-04-20

3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-tetrazol-1-yl-phenylamine
• 3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline
• 3-methoxy-4-(1,2,3,4-tetrazol-1-yl)aniline
• G28606
• DTXSID80354654
• 3-methoxy-4-(tetrazol-1-yl)aniline
• CS-0249301
• EN300-43057
• BBL029971
• VS-09538
• 3-methoxy-4-tetrazol-1-ylphenylamine
• Z295457298
• 3-methoxy-4-(1H-tetrazol-1-yl)aniline
• MFCD03408811
• Oprea1_400596
• ALBB-005634
• TUPYLXVIGMMVPZ-UHFFFAOYSA-N
• EU-0019929
• 524040-12-8
• AKOS000134003
• [3-methoxy-4-(1H-tetrazol-1-yl)phenyl]amine
• F1989-0053
• STK503510

• MDL： MFCD03408811
• Inchi： 1S/C8H9N5O/c1-14-8-4-6(9)2-3-7(8)13-5-10-11-12-13/h2-5H,9H2,1H3
• InChI Key： TUPYLXVIGMMVPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1C=NN=N1)N

Computed Properties

• Exact Mass: 191.08087
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.85

3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives